Cas no 1203243-07-5 (2-[3-(4-Chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid)

• Product Name: 2-[3-(4-Chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid
• CAS No: 1203243-07-5
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 2104468
• Update Time: 2023-08-03

2-[3-(4-Chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl)acetic acid
• 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid
• 2-(3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl)acetic acid
• [5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetic acid
• BEGCNOZUQFIXOD-UHFFFAOYSA-N
• STK929093
• BBL032898
• ST4148961
• 2-[5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]acetic acid
• 2-[3-(4-Chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid

• Inchi： 1S/C10H8ClN3O2/c11-7-3-1-6(2-4-7)10-12-8(13-14-10)5-9(15)16/h1-4H,5H2,(H,15,16)(H,12,13,14)
• InChI Key： BEGCNOZUQFIXOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 78.9